BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
(Bromomethyl)-5-chlorobenzonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-(Bromomethyl)-5-
Compound Name:
chlorobenzonitrile

cat. No.: B1280578

Essential Safety and Handling Guide for 2-
(Bromomethyl)-5-chlorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(Bromomethyl)-5-chlorobenzonitrile. Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(Bromomethyl)-5-chlorobenzonitrile is a hazardous chemical that can cause severe skin
burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or in contact with skin.[2]
Due to its corrosive nature, appropriate personal protective equipment must be worn at all
times.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves).

[3]

To prevent skin contact and
burns.[1]

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield is required if there is a

splash hazard.[3]

To protect eyes from severe

damage.[1]

Skin and Body Protection

Alab coat or chemical-
resistant apron.[4][5] Closed-

toe shoes are mandatory.

To protect against skin
exposure and contamination of

personal clothing.[6]

Respiratory Protection

Use in a well-ventilated area or
with a fume hood.[7][8] If
ventilation is inadequate, a
NIOSH/MSHA-approved

respirator should be worn.

To prevent inhalation of

harmful dust or vapors.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(Bromomethyl)-5-

chlorobenzonitrile.

Property Value Source

Molecular Formula CsHsBrCIN Sigma-Aldrich
Molecular Weight 230.49 g/mol Sigma-Aldrich
CAS Number 853368-35-1 Combi-Blocks

Note: Specific toxicological data such as LD50/LC50 values are not fully investigated for this

compound.[6]

Step-by-Step Operational Plan
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A. Preparation and Handling:

» Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the
SDS for 2-(Bromomethyl)-5-chlorobenzonitrile.[5]

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume
hood.[7][8]

» Don Personal Protective Equipment (PPE): Wear the appropriate PPE as specified in the
table above.[4]

* Weighing and Transfer: Handle the solid compound carefully to avoid generating dust.[1] Use
a spatula for transfers.

» Avoid Incompatible Materials: Keep the compound away from bases, alcohols, amines, and
metals.[6]

B. In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek immediate medical attention.[1][6]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[1][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][6]

o Spill Cleanup: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a suitable container for disposal.[2] Clean the affected area
thoroughly.

C. Storage and Disposal Plan:
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Store
in a corrosives area and keep locked up.[1][6]

o Waste Characterization: This material and its container must be disposed of as hazardous
waste.[9]

o Disposal: Dispose of contents and container to an approved waste disposal plant.[1][6] All
waste disposal must be in accordance with local, state, and federal regulations.[9] Do not
allow the product to enter drains.[1]

Workflow Diagram

The following diagram illustrates the safe handling and disposal workflow for 2-
(Bromomethyl)-5-chlorobenzonitrile.
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Safe Handling and Disposal Workflow for 2-(Bromomethyl)-5-chlorobenzonitrile
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Bromomethyl)-5-chlorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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